Cas no 82508-40-5 (1-Propanol, 2-(hexadecyloxy)-3-(2,2,2-trifluoroethoxy)-)

• Product Name: 1-Propanol, 2-(hexadecyloxy)-3-(2,2,2-trifluoroethoxy)-
• CAS No: 82508-40-5
• MF: C₂₁H₄₁F₃O₃
• MW: 398.543658018112
• CID: 4203697
• PubChem ID: 13059647
• Update Time: 2025-04-24

1-Propanol, 2-(hexadecyloxy)-3-(2,2,2-trifluoroethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-(hexadecyloxy)-3-(2,2,2-trifluoroethoxy)-
• 2-Hexadecoxy-3-(2,2,2-trifluoroethoxy)propan-1-ol
• DTXSID501215794
• BSYBGRRGGQFJMK-UHFFFAOYSA-N
• 82508-40-5
• 2-(Hexadecyloxy)-3-(2,2,2-trifluoroethoxy)-1-propanol

• Inchi： 1S/C21H41F3O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-27-20(17-25)18-26-19-21(22,23)24/h20,25H,2-19H2,1H3
• InChI Key： BSYBGRRGGQFJMK-UHFFFAOYSA-N
• SMILES： FC(COCC(CO)OCCCCCCCCCCCCCCCC)(F)F

Computed Properties

• Exact Mass: 398.30077965g/mol
• Monoisotopic Mass: 398.30077965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 20
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 38.7Ų